Benzeneacetonitrile, alpha-amino-3-methyl-
Cat. No. B8707082
Key on ui cas rn:
56464-71-2
M. Wt: 146.19 g/mol
InChI Key: GWPNXZDGXDSYHI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04140696
Procedure details
Starting from 2-amino-2-(m-tolyl)acetonitrile and acetylacetone, the open-chain intermediate compound is obtained, b.p. 170° C./0.02 mm Hg. The title compound is obtained in a 59% overall yield, m.p. 195°-7° C. (from ethanol).
Name
Identifiers
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REACTION_CXSMILES
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[NH2:1][CH:2]([C:5]1[CH:6]=[C:7]([CH3:11])[CH:8]=[CH:9][CH:10]=1)[C:3]#[N:4].[C:12]([CH2:15][C:16](=O)[CH3:17])(=[O:14])[CH3:13]>C(O)C>[C:12]([C:15]1[C:3]([NH2:4])=[C:2]([C:5]2[CH:6]=[C:7]([CH3:11])[CH:8]=[CH:9][CH:10]=2)[NH:1][C:16]=1[CH3:17])(=[O:14])[CH3:13]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C(C)O
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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NC(C#N)C=1C=C(C=CC1)C
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)(=O)CC(C)=O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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the open-chain intermediate compound is obtained
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(C)(=O)C=1C(=C(NC1C)C=1C=C(C=CC1)C)N
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
